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Performance of DZR Brass in High-Temperature
Water Circulation Systems: A Comparative
Guide

In high-temperature water circulation systems, material selection is critical to ensure longevity,
safety, and optimal performance. Dezincification Resistant (DZR) brass has emerged as a key
material, specifically engineered to overcome the limitations of standard brass alloys. This
guide provides an objective comparison of DZR brass with standard brass, stainless steel,
and cross-linked polyethylene (PEX), supported by experimental data and methodologies
relevant to researchers and professionals in material science and fluid dynamics.

Material Composition and Key Properties

The fundamental differences in the performance of these materials stem from their
composition.

» Standard Brass: Primarily an alloy of copper and zinc, typically with a zinc content greater
than 15%.[1] While cost-effective and easy to machine, its susceptibility to dezincification in
certain water conditions is a significant drawback.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1175200?utm_src=pdf-interest
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» DZR (Dezincification Resistant) Brass: A specialized brass alloy that includes small
additions of dezincification inhibitors such as arsenic, antimony, or tin.[2] These elements
form a protective layer that prevents the selective leaching of zinc. DZR brass is designed
for use in aggressive water conditions and elevated temperatures.[1]

o Stainless Steel (SS 304/316): An iron-based alloy containing chromium (at least 10.5%),
which forms a passive, self-healing oxide layer that provides excellent corrosion resistance.
[3] Grade 316 includes molybdenum, offering enhanced resistance to chlorides and pitting
corrosion compared to grade 304.[3][4]

e PEX (Cross-linked Polyethylene): A polymer material known for its flexibility, resistance to
corrosion and scale buildup, and ease of installation.[5] PEX tubing is a popular choice for
both potable water and hydronic heating applications.[5][6]

Performance Comparison in High-Temperature
Water

The performance of these materials can be evaluated based on several key parameters:
dezincification resistance, general corrosion rate, mechanical strength at elevated
temperatures, and the potential for leaching harmful elements.

Dezincification Resistance

Dezincification is a form of corrosion where zinc is selectively leached from brass alloys,
leaving behind a porous and mechanically weak copper structure.[1] This phenomenon is
exacerbated by high temperatures and certain water chemistries, such as high chloride content
and low pH.[1]

DZR brass is specifically formulated to resist this process. Standard brass, particularly alloys
with a high zinc content, is highly susceptible to dezincification.[1] Stainless steel and PEX are
not copper-zinc alloys and therefore are immune to dezincification.

Table 1: Comparison of Dezincification Resistance

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.vpexco.com/what-are-dzr-brass-pex-fittings-a-comprehensive-guide/
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://www.reddit.com/r/chemhelp/comments/15h0kju/lead_leaching_from_brass/
https://www.reddit.com/r/chemhelp/comments/15h0kju/lead_leaching_from_brass/
https://blog.brennaninc.com/mixing-brass-and-stainless-steel-fittings
https://outdoorboiler.com/blogs/news/pex-for-hydronic-heating-a-comprehensive-guide
https://outdoorboiler.com/blogs/news/pex-for-hydronic-heating-a-comprehensive-guide
https://pexuniverse.com/pex-pipe-vs-copper-pipe-which-better
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://www.benchchem.com/product/b1175200?utm_src=pdf-body
https://blog.waterworksnz.co.nz/beware-of-the-brass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Dezincification Resistance . o
Typical Dezincification

Material in High-Temperature,
Depth (ISO 6509 Test)

Aggressive Water

Can exceed 200 pm, leading

Standard Brass Poor _
to failure[7]
Consistently below the 200 pm
DZR Brass Excellent )
failure threshold[7]
Stainless Steel Not Applicable (Immune) 0 um
PEX Not Applicable (Immune) 0 pm

General Corrosion and Durability

Beyond dezincification, general corrosion resistance is crucial for the longevity of components
in a water circulation system.

o DZR Brass offers good overall corrosion resistance in a variety of water conditions, including
fresh and salt water.[2]

o Standard Brass is more prone to general corrosion and can become porous and brittle over
time, especially in aggressive water.

o Stainless Steel, particularly grade 316, provides superior resistance to a wide range of
corrosive environments, including those with high chloride levels.[8] It is less susceptible to
pitting and crevice corrosion than DZR brass.

e PEX is highly resistant to corrosion and scale buildup, which ensures consistent water flow
over the system's lifespan.[5]

Table 2: General Performance Characteristics
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General Corrosion High-Temperature Mechanical

Material . L
Resistance Limit (Approx.) Strength
Good, but degrades
Standard Brass Moderate Lower than DZR brass ] )
with corrosion
Superior to standard
DZR Brass Good to Excellent Up to 120°C (248°F)
brass
_ , Up to 870°C (1598°F) ,
Stainless Steel Excellent to Superior Very High
for SS304
Excellent (Immune to Flexible, lower than
PEX ] Up to 93°C (200°F)
Corrosion) metals

Leaching of Harmful Elements

The leaching of lead and other harmful elements into potable water is a significant health
concern.

o Standard and DZR Brass: Traditional brass alloys often contain lead to improve
machinability. The process of dezincification can increase the rate of lead leaching. Modern
DZR brass formulations are available in low-lead and lead-free versions to comply with
drinking water regulations. However, even in DZR brass, some lead leaching can occur,
though it is generally lower than in standard brass under corrosive conditions.

o Stainless Steel: A safe and hygienic material for potable water, with no risk of lead leaching.

[9]

o PEX: Certified PEX tubing meets stringent standards (NSF/ANSI/CAN 61) for drinking water
safety, ensuring no harmful chemicals leach into the water.[5]

Table 3: Lead Leaching Potential
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] Potential for Lead
Material . Notes
Leaching

Dezincification can accelerate

Standard Brass High (if leaded) )

leaching.

_ Lead-free versions are

DZR Brass Low to Moderate (if leaded) )

available and recommended.
Stainless Steel None Inherently lead-free.[9]

Certified to NSF/ANSI/CAN 61
PEX None

for potable water.[5]

Experimental Protocols
Dezincification Resistance Test (ISO 6509-1)

The standard accelerated test for determining the dezincification resistance of brass alloys is
ISO 6509-1.

Objective: To measure the maximum depth of dezincification of a brass sample after exposure

to a corrosive solution.
Methodology:

o Sample Preparation: A test specimen is taken from the brass component. The specimen is
embedded in a non-conducting mounting material, such as phenolic resin, leaving a specific
surface area exposed.[10][11] This surface is then wet-ground to at least a P500 grit finish.
[10]

o Test Solution: The test solution is a 1% by mass copper (ll) chloride (CuCl2) solution
prepared with deionized water.[11][12]

o Exposure: The prepared sample is immersed in the test solution. The solution is maintained
at a constant temperature of 75°C + 5°C for a continuous period of 24 hours.[11][13]

o Post-Exposure Analysis: After 24 hours, the sample is removed, rinsed, and dried.[11] Any
loose copper sponge that may have formed on the surface is removed.[10]
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e Microscopic Examination: The sample is sectioned perpendicular to the exposed surface.[10]
[13] This new cross-section is then prepared (ground and polished) for microscopic
examination.[10]

* Measurement: Using an optical microscope, the maximum depth of dezincification (both plug
and layer types) is measured in micrometers (um).[13] This value is then compared against
the acceptance criteria set by relevant product standards (e.g., a maximum depth of 200

um).[7]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of materials
for high-temperature water systems.
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Caption: Experimental workflow for comparing material performance in high-temperature water.

Conclusion

The selection of materials for high-temperature water circulation systems requires a thorough
evaluation of their long-term performance under specific operating conditions.

» DZR brass offers a significant improvement over standard brass, providing excellent
resistance to dezincification, which is critical for the longevity and safety of plumbing and
heating systems.[1]

o Stainless steel provides the highest level of corrosion resistance and mechanical strength,
making it suitable for the most demanding applications, albeit at a higher cost.[4][8]

o PEX presents a flexible, corrosion-immune, and cost-effective alternative, particularly for
residential and light commercial applications where its temperature and pressure limitations
are not exceeded.[5]

For researchers and professionals, the choice between these materials will depend on a
balance of factors including the specific water chemistry, operating temperature and pressure,
desired service life, and overall project budget. While DZR brass provides a reliable and robust
solution for many high-temperature applications, stainless steel and PEX offer distinct
advantages in specific scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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resistant-brass-in-high-temperature-water-circulation-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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